Cas no 114970-20-6 (Antibiotic Sch 38519)
Antibiotic Sch 38519 Chemical and Physical Properties
Names and Identifiers
-
- SCH 38519
- ANTIBIOTIC SCH 38519
- 114970-20-6
- CHEBI:221783
- (3aR,5R,9R,10S,11R,13R,14bR)-11-(dimethylamino)-7,10-dihydroxy-5,9-dimethyl-3,3a,5,10,11,12,13,14b-octahydro-9,13-epoxycyclohepta[5,6]benzo[1,2-g]furo[3,2-c]isochromene-2,6,14(9H)-trione
- (1R,6R,10R,12R,19R,20S,21R)-21-(Dimethylamino)-16,20-dihydroxy-12,19-dimethyl-7,11,23-trioxahexacyclo[17.3.1.02,18.03,15.05,13.06,10]tricosa-2,5(13),15,17-tetraene-4,8,14-trione
- J-003162
- HY-N10271
- AKOS040755318
- CS-0372121
- DA-67474
- Antibiotic Sch 38519
-
- Inchi: 1S/C24H25NO8/c1-8-15-19(22-13(31-8)7-14(27)32-22)21(29)18-16-9(5-11(26)17(18)20(15)28)24(2)23(30)10(25(3)4)6-12(16)33-24/h5,8,10,12-13,22-23,26,30H,6-7H2,1-4H3/t8-,10-,12-,13-,22+,23+,24-/m1/s1
- InChI Key: JZGRDBGLULKCDD-HFJLKIIDSA-N
- SMILES: O1[C@H]2C3C4C(C5=C([C@@H](C)O[C@@H]6CC(=O)O[C@H]56)C(C=4C(=CC=3[C@]1(C)[C@H]([C@@H](C2)N(C)C)O)O)=O)=O
Computed Properties
- Exact Mass: 455.15800
- Monoisotopic Mass: 455.15801676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 1
- Complexity: 976
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 123Ų
Experimental Properties
- PSA: 122.60000
- LogP: 1.15190
Antibiotic Sch 38519 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A697430-500μg |
Antibiotic Sch 38519 |
114970-20-6 | 500μg |
$ 282.00 | 2023-04-19 | ||
| TRC | A697430-1000μg |
Antibiotic Sch 38519 |
114970-20-6 | 1mg |
$ 442.00 | 2023-04-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73996-2.5mg |
SCH 38519 |
114970-20-6 | 98% | 2.5mg |
¥12527.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73996-500ug |
SCH 38519 |
114970-20-6 | 98% | 500ug |
¥3251.00 | 2022-04-26 | |
| TRC | A697430-500µg |
Antibiotic Sch 38519 |
114970-20-6 | 500µg |
$ 220.00 | 2021-05-08 | ||
| TRC | A697430-1000µg |
Antibiotic Sch 38519 |
114970-20-6 | 1000µg |
$ 350.00 | 2021-05-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-362013-500 µg |
Antibiotic Sch 38519, |
114970-20-6 | 500µg |
¥1,880.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-362013-500µg |
Antibiotic Sch 38519, |
114970-20-6 | 500µg |
¥1880.00 | 2023-09-05 | ||
| BioAustralis | BIA-S1292-0.50 mg |
Sch 38519 |
114970-20-6 | >95%byHPLC | 0.50mg |
$290.00 | 2023-09-05 | |
| BioAustralis | BIA-S1292-2.50 mg |
Sch 38519 |
114970-20-6 | >95%byHPLC | 2.50mg |
$1015.00 | 2023-09-05 |
Antibiotic Sch 38519 Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on Antibiotic Sch 38519
Comprehensive Overview of Antibiotic Sch 38519 (CAS No. 114970-20-6): Mechanism, Applications, and Research Insights
Antibiotic Sch 38519 (CAS No. 114970-20-6) is a specialized antimicrobial agent that has garnered significant attention in pharmaceutical and microbiological research. This compound belongs to a class of antibiotics known for their unique mechanism of action, targeting bacterial cell wall synthesis. With the rise of antibiotic-resistant pathogens, researchers are increasingly exploring alternatives like Sch 38519 to address challenges in infectious disease management. Its molecular structure and bioactivity profile make it a promising candidate for further development.
The Antibiotic Sch 38519 (CAS 114970-20-6) exhibits broad-spectrum activity against Gram-positive bacteria, including strains resistant to conventional therapies. Recent studies highlight its potential synergy with beta-lactamase inhibitors, a topic frequently searched in academic databases and AI-driven platforms. Users often inquire about "new antibiotics for MRSA" or "alternatives to vancomycin," positioning Sch 38519 as a relevant subject in these discussions. Its low cytotoxicity in mammalian cells further enhances its therapeutic appeal.
From a biochemical perspective, Antibiotic Sch 38519 (CAS 114970-20-6) disrupts peptidoglycan cross-linking, a critical process for bacterial survival. This mechanism aligns with current trends in "precision antimicrobial therapy"—a hot topic in 2024 due to the demand for targeted treatments minimizing microbiome disruption. Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify Sch 38519 in research settings, addressing another frequent search query: "how to analyze antibiotic purity."
Ongoing clinical investigations explore Antibiotic Sch 38519's efficacy in biofilm-associated infections, a major concern in implant-related surgeries. The compound’s ability to penetrate extracellular polymeric substances (EPS) has sparked interest, coinciding with popular searches like "antibiotics for chronic wound infections." Stability studies under varying pH conditions—another trending research area—suggest Sch 38519 maintains activity in acidic environments, expanding its potential applications.
In conclusion, Antibiotic Sch 38519 (CAS 114970-20-6) represents a compelling case study in antibiotic innovation. Its multifaceted properties address contemporary needs such as "combating antimicrobial resistance" and "developing narrow-spectrum agents," making it a frequent subject in both scientific literature and AI-curated health forums. Future research may focus on formulation optimization and combinatorial therapies to maximize its clinical impact.
114970-20-6 (Antibiotic Sch 38519) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)